Cas no 62666-04-0 (sodium 4-{[(Z)-(2-chlorophenyl)(3-methyl-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino}butanoate)

• Product Name: sodium 4-{[(Z)-(2-chlorophenyl)(3-methyl-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino}butanoate
• CAS No: 62666-04-0
• MF: C₁₈H₁₇ClNNaO₃
• MW: 353.775254964828
• CID: 1640715
• PubChem ID: 135624076
• Update Time: 2025-04-21

sodium 4-{[(Z)-(2-chlorophenyl)(3-methyl-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino}butanoate Chemical and Physical Properties

Names and Identifiers

• sodium 4-{[(Z)-(2-chlorophenyl)(3-methyl-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino}butanoate
• sodium,4-[[(2-chlorophenyl)-(3-methyl-6-oxocyclohexa-2,4-dien-1-ylidene)methyl]amino]butanoate
• 62666-04-0
• SL 75,136
• Butanoic acid, 4-(((2-chlorophenyl)(2-hydroxy-5-methylphenyl)methylene)amino)-, monosodium salt
• 4-(((2-Chlorophenyl)(2-hydroxy-5-methylphenyl)methylene)amino)butanoic acid sodium salt

• Inchi： 1S/C18H18ClNO3.Na/c1-12-8-9-16(21)14(11-12)18(20-10-4-7-17(22)23)13-5-2-3-6-15(13)19;/h2-3,5-6,8-9,11,21H,4,7,10H2,1H3,(H,22,23);/q;+1/p-1/b20-18+;
• InChI Key： VAPJUVPKEGUSQC-KPJFUTMLSA-M
• SMILES： ClC1C=CC=CC=1/C(/C1C(=CC=C(C)C=1)O)=N\CCCC(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 353.07961
• Monoisotopic Mass: 353.0794654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 433
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• PSA: 69.23